Cas no 80076-47-7 (8,9-Difluoro-5-methyl-1-oxo-1,5,6,7-tetrahydropyrido3,2,1-ijquinoline-2-carboxylic Acid)

8,9-Difluoro-5-methyl-1-oxo-1,5,6,7-tetrahydropyrido3,2,1-ijquinoline-2-carboxylic Acid structure
80076-47-7 structure
Product Name:8,9-Difluoro-5-methyl-1-oxo-1,5,6,7-tetrahydropyrido3,2,1-ijquinoline-2-carboxylic Acid
CAS No:80076-47-7
Molecular Formula:C14H11F2NO3
Molecular Weight:279.238850831985
MDL:MFCD07772027
CID:60172
PubChem ID:12770922

8,9-Difluoro-5-methyl-1-oxo-1,5,6,7-tetrahydropyrido3,2,1-ijquinoline-2-carboxylic Acid Properties

Names and Identifiers

    • 8,9-Difluoro-5-methyl-1-oxo-1,5,6,7-tetrahydropyrido[3,2,1-ij]quinoline-2-carboxylic acid
    • (+,-)-8,9-DIFLUORO-5-METHYL-6,7-DIHYDRO-1-OXO-1H,5H-BENZO[I,J]QUINOLINE-2-CARBOXYLIC ACID
    • 1H,5H-Benzo[ij]quinolizine-2-carboxylic acid, 8,9-difluoro-6,7-dihydro-5-methyl-1-oxo-
    • 8,9-Difluoro-5-methyl-1-oxo-1,5,6,7-tetrahydro-pyrido[3,2,1-ij]quinoline-2-carboxylic acid
    • 8,9-Difluoro-5-methyl-6,7-dihydro-1-oxo-1H,5H-benzo[ij]quinolizine-2-carboxylic acid
    • 8,9-Difluoro-5-methyl-1-oxo-6,7-dihydro-1H,5H-pyrido[3,2,1-ij]quinoline-2-carboxylic acid
    • DTXSID60509448
    • AKOS015918194
    • C14H11F2NO3
    • F20624
    • ,9-Difluoro-5-methyl-6,7-dihydro-1-oxo-1H,5H-benzo[ij]quinolizine-2-carboxylic acid
    • 7,8-difluoro-12-methyl-4-oxo-1-azatricyclo[7.3.1.0^{5,13]trideca-2,5,7,9(13)-tetraene-3-carboxylic acid
    • SCHEMBL8083425
    • CS-0152683
    • 8,9-difluoro-6,7-dihydro-5-methyl-1-oxo-1H,5H-Benzo[ij]quinolizine-2-carboxylic acid
    • BCP11384
    • MFCD07772027
    • 7,8-difluoro-12-methyl-4-oxo-1-azatricyclo[7.3.1.05,13]trideca-2,5,7,9(13)-tetraene-3-carboxylic acid
    • 8,9-Difluoro-5-methyl-1-oxo-1,5,6,7-tetrahydropyrido[3,2,1-ij]quinoline-2-carboxylicacid
    • A864754
    • AS-17600
    • 80076-47-7
    • FT-0653228
    • (+,-)-8,9-Difluoro-5-methyl-6,7-dihydro-1-oxo-1H,5H-benzo[i,j]quinoline-2-carboxylic acid
    • 8,9-Difluoro-6,7-dihydro-5-methyl-1-oxo-1H,5H-benzo[ij]quinolizine-2-carboxylic acid (ACI)
    • MDL: MFCD07772027
    • InChIKey: XUROCEZEOCOWSX-UHFFFAOYSA-N
    • Inchi: 1S/C14H11F2NO3/c1-6-2-3-7-11(16)10(15)4-8-12(7)17(6)5-9(13(8)18)14(19)20/h4-6H,2-3H2,1H3,(H,19,20)
    • SMILES: O=C(C1C(=O)C2C=C(C(=C3C=2N(C(C)CC3)C=1)F)F)O

Computed Properties

  • Exact Mass: 279.07100
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 279.07069954g/mol
  • Heavy Atom Count: 20
  • Complexity: 493
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 3
  • Tautomer Count: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 57.6

Experimental Properties

  • LogP: 2.48510
  • PSA: 59.30000
  • Refractive Index: 1.626
  • Boiling Point: 460.7±45.0 °C at 760 mmHg
  • Melting Point: NA
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C
  • Flash Point: 232.4±28.7 °C
  • Density: 1.51

8,9-Difluoro-5-methyl-1-oxo-1,5,6,7-tetrahydropyrido3,2,1-ijquinoline-2-carboxylic Acid Security Information

8,9-Difluoro-5-methyl-1-oxo-1,5,6,7-tetrahydropyrido3,2,1-ijquinoline-2-carboxylic Acid Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

8,9-Difluoro-5-methyl-1-oxo-1,5,6,7-tetrahydropyrido3,2,1-ijquinoline-2-carboxylic Acid Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P008O5I-100mg
8,9-Difluoro-5-methyl-1-oxo-1,5,6,7-tetrahydropyrido[3,2,1-ij]quinoline-2-carboxylic acid
80076-47-7 97%
100mg
$5.00 2025-02-24
A2B Chem LLC
AE03750-100mg
8,9-Difluoro-5-methyl-6,7-dihydro-1-oxo-1h,5h-benzo[ij]quinolizine-2-carboxylic acid
80076-47-7 97%
100mg
$5.00 2024-04-19
Aaron
AR008ODU-100mg
8,9-Difluoro-5-methyl-1-oxo-1,5,6,7-tetrahydropyrido[3,2,1-ij]quinoline-2-carboxylic acid
80076-47-7 98%
100mg
$4.00 2025-01-23
abcr
AB336910-1 g
(+,-)-8,9-Difluoro-5-methyl-6,7-dihydro-1-oxo-1H,5H-benzo[i,j]quinoline-2-carboxylic acid
80076-47-7
1g
€207.60 2023-04-26
Alichem
A029183531-1g
8,9-Difluoro-5-methyl-1-oxo-1,5,6,7-tetrahydropyrido[3,2,1-ij]quinoline-2-carboxylic acid
80076-47-7 95%
1g
$343.00 2023-09-01
Ambeed
A777348-100mg
8,9-Difluoro-5-methyl-1-oxo-1,5,6,7-tetrahydropyrido[3,2,1-ij]quinoline-2-carboxylic acid
80076-47-7 97%
100mg
$6.0 2025-03-04
Crysdot LLC
CD11054888-1g
8,9-Difluoro-5-methyl-1-oxo-1,5,6,7-tetrahydropyrido[3,2,1-ij]quinoline-2-carboxylic acid
80076-47-7 95+%
1g
$321
eNovation Chemicals LLC
D754244-100mg
8,9-Difluoro-5-methyl-1-oxo-1,5,6,7-tetrahydropyrido[3,2,1-ij]quinoline-2-carboxylic acid
80076-47-7 95+%
100mg
$170 2022-04-14
Fluorochem
212728-250mg
8,9-Difluoro-5-methyl-1-oxo-1,5,6,7-tetrahydropyrido[3,2,1-ij]quinoline-2-carboxylic acid
80076-47-7 95%
250mg
£110.00 2022-03-01
Key Organics Ltd
AS-17600-100MG
(+,-)-8,9-Difluoro-5-methyl-6,7-dihydro-1-oxo-1H,5H-benzo[i,j]quinoline-2-carboxylic acid
80076-47-7 >98%
100mg
£224.99 2025-02-08

8,9-Difluoro-5-methyl-1-oxo-1,5,6,7-tetrahydropyrido3,2,1-ijquinoline-2-carboxylic Acid Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 15 h, 125 °C; 4 h, 125 °C; 125 °C → 50 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  16 h, 55 °C
Reference
Efficient Synthesis of Potential Impurities in Levonadifloxacin (WCK 771)
Kilbile, Jaydeo T. ; et al, ACS Omega, 2021, 6(44), 29993-30002

8,9-Difluoro-5-methyl-1-oxo-1,5,6,7-tetrahydropyrido3,2,1-ijquinoline-2-carboxylic Acid Raw materials

8,9-Difluoro-5-methyl-1-oxo-1,5,6,7-tetrahydropyrido3,2,1-ijquinoline-2-carboxylic Acid Preparation Products

8,9-Difluoro-5-methyl-1-oxo-1,5,6,7-tetrahydropyrido3,2,1-ijquinoline-2-carboxylic Acid Suppliers

Qingdao Kingway Pharmtech Co.,Ltd.
Audited Supplier Audited Supplier
(CAS:80076-47-7)
MR./MRS.:LI JING LI
Phone:13918827946
Email:m.xiaoyan@kingwaypharm.com

8,9-Difluoro-5-methyl-1-oxo-1,5,6,7-tetrahydropyrido3,2,1-ijquinoline-2-carboxylic Acid Related Literature

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Amadis Chemical Company Limited
(CAS:80076-47-7)8,9-Difluoro-5-methyl-1-oxo-1,5,6,7-tetrahydropyrido3,2,1-ijquinoline-2-carboxylic Acid
A864754
Purity:99%
Quantity:25g
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